Cas no 393824-15-2 (1-(4-fluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide)

• Product Name: 1-(4-fluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• CAS No: 393824-15-2
• MF: C₂₂H₂₂FN₃S
• MW: 379.493587017059
• CID: 6185124
• PubChem ID: 4428414
• Update Time: 2025-10-29

1-(4-fluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• F0533-0075
• Oprea1_837405
• 393824-15-2
• 1-(4-fluorophenyl)-N-phenethyl-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide
• 1-(4-fluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• AKOS024580836
• 1-(4-fluorophenyl)-N-(2-phenylethyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide

• Inchi： 1S/C22H22FN3S/c23-19-10-8-18(9-11-19)21-20-7-4-14-25(20)15-16-26(21)22(27)24-13-12-17-5-2-1-3-6-17/h1-11,14,21H,12-13,15-16H2,(H,24,27)
• InChI Key： JYJURDFMGKAEEJ-UHFFFAOYSA-N
• SMILES： S=C(NCCC1C=CC=CC=1)N1CCN2C=CC=C2C1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 379.15184705g/mol
• Monoisotopic Mass: 379.15184705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-fluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide

Introduction to 1-(4-fluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide (CAS No. 393824-15-2)

The compound 1-(4-fluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide, identified by its CAS number 393824-15-2, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry and drug discovery. The presence of both pyrrole and pyrazine rings in its core structure contributes to its complex electronic and steric characteristics, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the structural diversity of heterocyclic compounds. The compound 1-(4-fluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide stands out due to its ability to interact with biological targets in multiple ways. The fluorine substituent at the 4-position of the phenyl ring enhances lipophilicity and metabolic stability, while the N-(2-phenylethyl) group introduces additional conformational flexibility. These features make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

Recent studies have highlighted the importance of pyrrolopyrazine derivatives in the development of drugs targeting neurological disorders. The compound 1-(4-fluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide has been investigated for its potential role as a modulator of neurotransmitter receptors. Its dual functionality allows it to engage with both presynaptic and postsynaptic receptors, potentially leading to more effective therapeutic outcomes. Preliminary in vitro studies have shown promising results in terms of receptor binding affinity and selectivity.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the pyrrolopyrazine core through cyclization reactions followed by functionalization at the 4-position with a fluorophenyl group. The introduction of the N-(2-phenylethyl) moiety is achieved through nucleophilic substitution reactions. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the final product.

One of the most compelling aspects of 1-(4-fluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide is its potential for further derivatization. By modifying various functional groups within its structure, researchers can fine-tune its pharmacological properties to target specific diseases or conditions. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop novel therapeutics.

The compound's stability under various conditions is another critical factor that enhances its appeal for pharmaceutical applications. Studies have demonstrated that it remains stable under acidic and basic conditions, which is essential for formulating oral medications that must withstand the harsh environment of the gastrointestinal tract. Additionally, its solubility profile suggests potential for formulation into injectable solutions or other parenteral delivery systems.

In conclusion, 1-(4-fluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide (CAS No. 393824-15-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further research and development. As our understanding of heterocyclic chemistry continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and development.